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Compound Focus: Hexyl crotonate

CAS No.: 19089-92-0

Cat. No.: S749177

Understanding Hexyl Crotonate Odor

What does hexyl crotonate smell like? Hexyl crotonate is characterized by a fruity odor, primarily
described as a mix of freshly cut pear, juicy pineapple, and a subtle hint of candied walnut or green,

woody notes [1] [2] [3]. It provides a natural, mouth-watering quality without being overly sugary.

What is the typical odor intensity and longevity? The odor has a moderate projection and is perceptible
on a smelling strip for approximately 4 to 6 hours [1]. One perfumer noted that a 10% dilution was barely
detectable after about 2 hours, suggesting its longevity is concentration-dependent [3]. It acts as a top to

middle note, providing an initial fruity burst that transitions into the heart of a composition [1].

In which applications is hexyl crotonate most effective? It performs well in fine perfumes, soaps,
shampoos, detergents, and scented candles due to its good stability [1]. It is less effective in heavy oriental

bases with resins and amber, or in very high-pH cleaning products where the ester bond can break down [1].

Troubleshooting & Odor Control Strategies

Here are specific methodologies to diagnose and control the odor intensity of hexyl crotonate in your

formulations.

1. Problem: Odor is Too Strong or Overpowering

¢ Recommended Solution: Systematic Dilution
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o Action: Do not smell the material neat. Prepare a dilution series [1].

o Protocol:
= Create a stock solution at 10% in a suitable solvent (e.g., ethanol or dipropylene glycol).
= From this stock, prepare a series of lower concentrations (e.g., 1%, 0.1%, 0.01%).
= Evaluate each dilution on smelling blotters to find the optimal intensity for your

application.
o Rationale: Professionals strongly recommend always working with diluted solutions (10% or
weaker) [1]. One perfumer specifically mentioned using it at a 10% dilution for evaluation [3].

2. Problem: Odor Fades Too Quickly

¢ Recommended Solution: Optimize Dosage and Blending
o Action: Increase the concentration within the recommended range and blend with
complementary materials.
o Protocol:
= In your formula, gradually increase the dosage from a trace level up to 1-2%, assessing
longevity at each step [1].
= Blend it with materials that have similar scent profiles or better longevity, such as hexyl
acetate, cis-3-hexenol, fruity musks, or damascones [1] [3].
o Rationale: While it is not a base note, its longevity can be enhanced by using a slightly higher
dosage in the heart of the formula and through synergistic blending [1].

3. Problem: Undesirable Fermented or Boozy Off-Notes

¢ Recommended Solution: Use as a Trace Accent
o Action: Utilize hexyl crotonate at very low levels to add complexity without dominant off-notes.
o Protocol:
= Incorporate hexyl crotonate at trace levels (below 0.1%) in your fragrance concentrate.
= Evaluate its interaction with the overall accord, as it can contribute desirable "whisky,
rum, or deep dark berries" notes in minute quantities [3].
o Rationale: At high concentrations, the fermented, boozy character can become prominent.

Using it as a trace element allows you to harness this complex facet without it dominating the
composition [3].

Experimental Data & Workflow

For easy reference, here is a summary of key physical and odorant data for hexyl crotonate.
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Property Value |/ Description Source
CAS Number 19089-92-0 [4]
Molecular Formula C10H1805 [4]
Molecular Weight 170.25 g/mol [4]
Flash Point 193 °F (89.4 °C) / 182°F (83.3°C for cyclohexyl) [4] [2]
Density 0.885 g/mL at 25 °C [4]
Odor Type Fruity [1][2]
Odor Description Pear, pineapple, candied walnut; green, woody, boozy [1]1[3]
IFRA Usage Level Up to 2% in the fragrance concentrate [2]

The following diagram illustrates the logical workflow for troubleshooting odor intensity, integrating the

strategies discussed above.
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Safety & Handling Information

Proper handling is crucial for both safety and accurate odor assessment.

¢ Always Dilute for Assessment: Never smell hexyl crotonate in its neat form. Always use a diluted
solution (10% or weaker) on a smelling blotter [1].
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¢ Use Personal Protective Equipment (PPE): Wear disposable gloves and safety glasses to prevent
skin and eye contact [1].

e Work in a Ventilated Area: Avoid direct inhalation and ensure your workspace is well-ventilated [1].

¢ Consult the SDS: Always read the latest Safety Data Sheet (SDS) from your supplier for the most
current hazard and safety information [1] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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